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Introduction
1H,10H-Perfluorodecane, with the chemical formula C₁₀H₂F₂₀, is a symmetrical, partially

fluorinated alkane. In this molecule, a central chain of eight perfluorinated carbon atoms is

terminated at both ends by a hydrogen atom. This structure imparts unique physicochemical

properties, making it and similar compounds relevant in fields ranging from materials science to

advanced biomedical applications. The presence of both C-H and C-F bonds within the same

molecule creates a distinct spectroscopic signature.

This guide provides an in-depth analysis of the expected spectroscopic data for 1H,10H-
Perfluorodecane, covering Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy,

and Mass Spectrometry (MS). While comprehensive, publicly accessible spectra for this

specific molecule are not readily available, this document synthesizes established principles of

organic spectroscopy and data from analogous fluorinated compounds to provide a robust,

predictive framework for its characterization. This approach is designed to equip researchers,

scientists, and drug development professionals with the foundational knowledge to identify and

analyze this compound.
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Molecular Structure and Spectroscopic Overview
A clear understanding of the molecular structure is fundamental to interpreting its spectra. The

symmetrical nature of 1H,10H-Perfluorodecane simplifies certain aspects of its spectroscopic

signature, particularly in NMR.

Caption: Chemical structure of 1H,10H-Perfluorodecane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of fluorinated compounds.

The presence of both ¹H and ¹⁹F active nuclei provides complementary information.

Experimental Protocol: NMR Data Acquisition
Sample Preparation: Dissolve approximately 5-10 mg of 1H,10H-Perfluorodecane in a

suitable deuterated solvent (e.g., CDCl₃, acetone-d₆) in a standard 5 mm NMR tube.

Fluorinated compounds can have limited solubility, so solvent choice is critical.

Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped

with a broadband probe capable of detecting ¹H, ¹⁹F, and ¹³C nuclei.

¹H NMR: Acquire a standard one-dimensional proton spectrum. Ensure adequate relaxation

delay (D1) for quantitative integration if needed.

¹⁹F NMR: Acquire a one-dimensional fluorine spectrum. This may be done with or without

proton decoupling to observe ¹H-¹⁹F coupling.

¹³C NMR: Acquire a one-dimensional carbon spectrum, typically with proton decoupling. Due

to the low natural abundance of ¹³C and potential C-F coupling, a larger number of scans

may be required to achieve a good signal-to-noise ratio.

Predicted ¹H NMR Spectrum
Due to the molecule's symmetry, the two terminal hydrogen atoms are chemically equivalent

and will produce a single signal. This signal is expected to be significantly downfield due to the

strong electron-withdrawing effect of the perfluoroalkyl chain. The multiplicity will be complex

due to coupling with the adjacent fluorine atoms.
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Chemical Shift (δ): Expected around 5.8 - 6.5 ppm. This downfield shift is characteristic of

protons attached to a perfluorinated chain.[1]

Multiplicity: The proton signal will be split by the two geminal fluorine atoms on the adjacent

carbon (²JHF) and the two fluorine atoms on the next carbon (³JHF). This will result in a

triplet of triplets (tt).

Predicted ¹⁹F NMR Spectrum
The ¹⁹F NMR spectrum will be more complex, with multiple signals corresponding to the

chemically distinct CF₂ groups. Due to the molecule's symmetry, there will be five unique

fluorine environments. The chemical shifts are reported relative to CFCl₃ (0 ppm).[2][3]

-CF₂H (C¹/C¹'): This group will be the most upfield (least negative) due to the influence of the

hydrogen atom. It will be split by the geminal proton (²JFH) and the adjacent CF₂ group

(³JFF).

Internal -CF₂- groups (C², C³, C⁴, C⁵ and their symmetric counterparts): These will appear at

more negative chemical shifts, typical for internal perfluoroalkane chains. Each signal will be

a complex multiplet due to coupling with neighboring non-equivalent CF₂ groups. The signals

for CF₂ groups closer to the center of the molecule (C⁵/C⁵') will be the most shielded (most

negative ppm).

Predicted ¹³C NMR Spectrum
In the proton-decoupled ¹³C NMR spectrum, five signals are expected due to the molecule's

symmetry. All carbon signals will be split into multiplets by the attached fluorine atoms (¹JCF,

²JCF, etc.).

C¹/C¹' (-CF₂H): This carbon will appear as a triplet due to the one-bond coupling to the two

attached fluorine atoms (¹JCF).

C²-C⁵ and their symmetric counterparts: These perfluorinated carbons will also appear as

triplets due to ¹JCF coupling. Their chemical shifts will be within the typical range for

perfluoroalkanes.
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Nucleus

Predicted

Chemical Shift

(δ, ppm)

Predicted

Multiplicity

Coupling

Constants (Hz)
Assignment

¹H 5.8 - 6.5
Triplet of triplets

(tt)

²JHF ≈ 50-55 Hz,

³JHF ≈ 5-7 Hz
H-C¹ / H-C¹'

¹⁹F -138 to -142 Multiplet - -CF₂H

¹⁹F -120 to -125 Multiplet - -CF₂-CF₂H

¹⁹F -122 to -128 Multiplet -
Internal -CF₂-

groups

¹³C 105 - 115 Triplet
¹JCF ≈ 240-260

Hz
C¹ / C¹' (-CF₂H)

¹³C 108 - 120 Triplet
¹JCF ≈ 250-270

Hz
C² - C⁵ / C²' - C⁵'

Infrared (IR) Spectroscopy
IR spectroscopy is excellent for identifying the presence of specific functional groups. For

1H,10H-Perfluorodecane, the key diagnostic peaks will be from the C-H and C-F bonds.

Experimental Protocol: IR Data Acquisition
Sample Preparation: As a liquid, the compound can be analyzed neat. A small drop is placed

between two KBr or NaCl plates to form a thin film.

Data Collection: The spectrum is recorded using an FTIR spectrometer. A background

spectrum of the clean plates is taken first and automatically subtracted from the sample

spectrum.

Analysis: The resulting spectrum (transmittance vs. wavenumber) is analyzed for

characteristic absorption bands.

Predicted IR Spectrum
The IR spectrum will be dominated by very strong absorptions from the numerous C-F bonds.
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C-H Stretch: A medium intensity peak is expected in the region just below 3000 cm⁻¹,

characteristic of sp³ C-H bonds.[4][5]

C-F Stretch: A series of very strong, broad, and complex absorption bands will be present in

the 1100-1300 cm⁻¹ region. This is the hallmark of perfluorinated compounds and can often

obscure other signals in this "fingerprint region".[6]

CH₂ Bending: Weaker bending (scissoring) vibrations for the CH₂ (or more accurately, the H-

C-F) group may be observed around 1400 cm⁻¹.

Vibrational Mode Predicted Position (cm⁻¹) Intensity

C-H Stretch 2950 - 2990 Medium

C-F Stretch 1100 - 1350 Very Strong, Broad

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is invaluable for structural confirmation.

Experimental Protocol: Mass Spectrometry Data
Acquisition

Sample Introduction: The liquid sample can be introduced into the mass spectrometer via

direct infusion or, more commonly, through a gas chromatograph (GC-MS) for separation

and analysis.

Ionization: Electron Ionization (EI) is a standard method for this type of compound. A 70 eV

electron beam bombards the molecule, causing ionization and fragmentation.[7]

Detection: The resulting positively charged ions are separated by their mass-to-charge ratio

(m/z) and detected.

Predicted Mass Spectrum
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Upon electron ionization, 1H,10H-Perfluorodecane (Molecular Weight: 502.09 g/mol ) will form

a molecular ion (M⁺•). Due to the high energy of EI, this molecular ion may be of low

abundance or absent. The spectrum will be characterized by a series of fragment ions resulting

from the cleavage of C-C bonds.[8][9]

Molecular Ion (M⁺•): A peak at m/z = 502.

Fragmentation: The fragmentation of perfluoroalkanes is characterized by the sequential loss

of CF₂ units (50 Da). The most stable fragments are perfluoroalkyl cations (CₙF₂ₙ₊₁⁺).

Common fragments would include CF₃⁺ (m/z 69), C₂F₅⁺ (m/z 119), C₃F₇⁺ (m/z 169), and so

on. The presence of the terminal hydrogens will lead to additional fragmentation pathways.
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Caption: Predicted EI-MS Fragmentation Pathway for 1H,10H-Perfluorodecane.
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m/z Predicted Fragment Ion Notes

502 [C₁₀H₂F₂₀]⁺• Molecular Ion (M⁺•)

483 [C₁₀HF₂₀]⁺ Loss of a hydrogen radical

431 [C₈F₁₇]⁺ Cleavage of C₂-C₃ bond

381 [C₇F₁₅]⁺ Loss of another CF₂ unit

331 [C₆F₁₃]⁺ "

281 [C₅F₁₁]⁺ "

231 [C₄F₉]⁺ "

181 [C₃F₇]⁺ "

131 [C₂F₅]⁺ "

81 [CF₂H]⁺ Terminal fragment

Conclusion
The structural characterization of 1H,10H-Perfluorodecane relies on a multi-technique

spectroscopic approach. This guide outlines the predicted NMR, IR, and Mass Spectrometry

data based on fundamental principles and comparison with related structures. The key

identifying features include a distinctive triplet-of-triplets in the ¹H NMR spectrum, a series of

complex multiplets in the ¹⁹F NMR spectrum, strong C-F stretching bands in the IR spectrum,

and a characteristic fragmentation pattern in the mass spectrum. These predictive data serve

as a robust reference for researchers working with this and similar highly fluorinated molecules.
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